Cas no 120-75-2 (2-methyl-1,3-benzothiazole)

2-methyl-1,3-benzothiazole Properties

Names and Identifiers

• 2-Methylbenzothiazole
• 2-Methyl-1,3-benzothiazole
• 2-methyl-1,3 benzothiazole
• 2-Methylbenzothiazo
• 2-methylbenzothiazol
• 2-methylbenzthiazole
• 3-Methyl-benzothiazole
• Benzothiazole,2-methyl
• METHYLBENZOTHIAZOLE
• usafek-1853
• NSC 3825
• 2-methyl-benzothiazol
• Benzothiazole,2-methyl-
• 2-methylbenzo[d]thiazole
• USAF ek-1853
• Benzothiazole, 2-methyl-
• 2-METHYBENZOTHIAZOLE
• 2-methyl-benzothiazole
• Benzothiazole, methyl-
• 2-Methyl benzothiazole
• 7LX1XE6H8W
• methylbenzthiazole
• DXYYSGDWQCSKKO-UHFFFAOYSA-N
• benzothiazole,methyl-
• 2-methylbenzothiazoline
• PubChem10877
• DSSTox_RID_83283
• DSS
• +Expand

• MDL： MFCD00005794
• InChIKey： DXYYSGDWQCSKKO-UHFFFAOYSA-N
• Inchi： 1S/C8H7NS/c1-6-9-7-4-2-3-5-8(7)10-6/h2-5H,1H3
• SMILES： S1C(C([H])([H])[H])=NC2=C([H])C([H])=C([H])C([H])=C12
• BRN： 0112427

Computed Properties

• Exact Mass: 149.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 149.03
• Heavy Atom Count: 10
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 41.1

Experimental Properties

• LogP: 2.60470
• PSA: 41.13000
• Refractive Index: n20/D 1.617(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• Boiling Point: 238°C(lit.)
• Melting Point: 11-14 °C (lit.)
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• FEMA: 2593
• Color/Form: Light yellow crystals or liquids
• Density: 1.173 g/mL at 25 °C(lit.)

2-methyl-1,3-benzothiazole Security Information

• RTECS：DL5600000
• WGK Germany：3
• Safety Term：S23;S24/25
• Safety Instruction： S23-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• TSCA：Yes

2-methyl-1,3-benzothiazole Customs Data

• HS CODE：2934200090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
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